Cas no 2028778-27-8 (4-(3-methylbut-3-en-1-yl)oxolan-3-ol)

• Product Name: 4-(3-methylbut-3-en-1-yl)oxolan-3-ol
• CAS No: 2028778-27-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6364957
• PubChem ID: 165584499
• Update Time: 2025-05-20

4-(3-methylbut-3-en-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbut-3-en-1-yl)oxolan-3-ol
• 2028778-27-8
• EN300-1635097

• Inchi： 1S/C9H16O2/c1-7(2)3-4-8-5-11-6-9(8)10/h8-10H,1,3-6H2,2H3
• InChI Key： CJQIYMTURQJKRG-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)CCC(=C)C)O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(3-methylbut-3-en-1-yl)oxolan-3-ol

4-(3-methylbut-3-en-1-yl)oxolan-3-ol: A Comprehensive Overview

The compound with CAS No. 2028778-27-8, commonly referred to as 4-(3-methylbut-3-en-1-yl)oxolan-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclic ether (oxolane) moiety with a substituted allyl group and a hydroxyl functional group. The oxolan ring, also known as a tetrahydrofuran (THF) derivative, plays a crucial role in determining the compound's physical and chemical properties.

Recent studies have highlighted the potential of 4-(3-methylbut-3-en-1-yl)oxolan-3-ol as a versatile building block in organic synthesis. Its ability to participate in various reactions, such as nucleophilic additions and cycloadditions, makes it an invaluable intermediate in the construction of complex molecular architectures. Researchers have also explored its application in the synthesis of bioactive compounds, where its hydroxyl group can be readily modified to introduce additional functionality.

The CAS No. 2028778-27-8 compound exhibits interesting physical properties, including a relatively low melting point and moderate solubility in common organic solvents. These characteristics make it suitable for use in solution-phase reactions, where precise control over reaction conditions is essential. Furthermore, its stability under thermal and oxidative conditions has been thoroughly investigated, revealing its potential for use in high-throughput screening processes.

One of the most intriguing aspects of 4-(3-methylbut-3-en-1-yl)oxolan-3-ol is its ability to undergo enantioselective synthesis. Recent advancements in asymmetric catalysis have enabled the production of enantiopure derivatives of this compound, which are highly sought after in the pharmaceutical industry. The presence of the hydroxyl group and the allyl substituent provides ample opportunities for stereochemical control during synthesis.

In terms of applications, 4-(3-methylbut-3-en-1-yloxolan) has found utility in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. Its ability to undergo reversible covalent bond formation under specific conditions makes it an attractive candidate for these applications. Additionally, its role as a precursor in the synthesis of bio-based plastics has been explored, aligning with current trends toward sustainable chemistry.

The synthesis of 4-(3-methylbutenyl oxolan) typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methods. Key steps often include alkylation reactions, oxidation processes, and ring-closing reactions. The optimization of these steps has been a focus of recent research efforts, with particular emphasis on improving yield and selectivity.

From an environmental standpoint, CAS No. 2028778 compounds are generally considered non-hazardous under normal handling conditions. However, proper precautions should always be taken when working with any chemical substance to ensure safety and compliance with regulatory standards.

In conclusion, 4-(3-methylbutenyl oxolan) represents a compelling example of how structural diversity can lead to versatile applications in modern chemistry. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is likely to grow further.